Cas no 2229341-18-6 (1-(2-chloro-6-methylpyridin-3-yl)-2,2-dimethylcyclopropylmethanamine)

• Product Name: 1-(2-chloro-6-methylpyridin-3-yl)-2,2-dimethylcyclopropylmethanamine
• CAS No: 2229341-18-6
• MF: C₁₂H₁₇ClN₂
• MW: 224.729781866074
• CID: 6526948
• PubChem ID: 165797758
• Update Time: 2025-07-22

1-(2-chloro-6-methylpyridin-3-yl)-2,2-dimethylcyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(2-chloro-6-methylpyridin-3-yl)-2,2-dimethylcyclopropylmethanamine
• 2229341-18-6
• EN300-1980437
• [1-(2-chloro-6-methylpyridin-3-yl)-2,2-dimethylcyclopropyl]methanamine

• Inchi： 1S/C12H17ClN2/c1-8-4-5-9(10(13)15-8)12(7-14)6-11(12,2)3/h4-5H,6-7,14H2,1-3H3
• InChI Key： LIXJHSFHYNUZTA-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=C(C)N=1)C1(CN)CC1(C)C

Computed Properties

• Exact Mass: 224.1080262g/mol
• Monoisotopic Mass: 224.1080262g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 38.9Ų

Additional information on 1-(2-chloro-6-methylpyridin-3-yl)-2,2-dimethylcyclopropylmethanamine

Comprehensive Overview of 1-(2-chloro-6-methylpyridin-3-yl)-2,2-dimethylcyclopropylmethanamine (CAS No. 2229341-18-6)

The compound 1-(2-chloro-6-methylpyridin-3-yl)-2,2-dimethylcyclopropylmethanamine (CAS No. 2229341-18-6) is a structurally unique molecule that has garnered significant attention in the field of organic chemistry and pharmaceutical research. Its distinctive cyclopropylmethanamine core, combined with a 2-chloro-6-methylpyridin-3-yl substituent, makes it a valuable intermediate for the synthesis of more complex bioactive molecules. Researchers are particularly interested in its potential applications due to its molecular stability and versatile reactivity, which are critical for drug discovery and development.

In recent years, the demand for specialty chemicals like 1-(2-chloro-6-methylpyridin-3-yl)-2,2-dimethylcyclopropylmethanamine has surged, driven by advancements in medicinal chemistry and agrochemical innovation. This compound’s pyridine and cyclopropane moieties are frequently explored in the design of enzyme inhibitors and receptor modulators, aligning with current trends in targeted therapy and precision medicine. Its CAS No. 2229341-18-6 serves as a key identifier for researchers sourcing high-purity reagents for their experiments.

One of the most frequently searched questions related to this compound is: "What are the synthetic routes for 1-(2-chloro-6-methylpyridin-3-yl)-2,2-dimethylcyclopropylmethanamine?" The synthesis typically involves multi-step organic reactions, including cross-coupling and cyclization techniques, to achieve high yields and purity. Another common query is: "How does the chloro-methylpyridine group influence the compound’s reactivity?" The presence of the chloro and methyl groups on the pyridine ring enhances electrophilic substitution reactions, making it a versatile building block for further functionalization.

The pharmacokinetic properties of 1-(2-chloro-6-methylpyridin-3-yl)-2,2-dimethylcyclopropylmethanamine are also a topic of interest, particularly its metabolic stability and bioavailability. These characteristics are crucial for its potential use in drug formulation, where ADME (Absorption, Distribution, Metabolism, and Excretion) profiles determine clinical viability. Additionally, its low toxicity and high selectivity make it a promising candidate for further preclinical studies.

From an industrial perspective, the scalability of producing CAS No. 2229341-18-6 is a critical consideration. Manufacturers are optimizing green chemistry protocols to reduce waste and improve efficiency, addressing the growing demand for sustainable synthesis. This aligns with global trends toward environmentally friendly chemical production, a hot topic in both academic and industrial circles.

In summary, 1-(2-chloro-6-methylpyridin-3-yl)-2,2-dimethylcyclopropylmethanamine represents a fascinating intersection of structural complexity and practical utility. Its CAS No. 2229341-18-6 is a gateway to exploring its full potential in life sciences and material innovation. As research continues to uncover new applications, this compound is poised to play a pivotal role in the next generation of scientific breakthroughs.